Cas no 868215-23-0 (ethyl 4-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamidobenzoate)

• Product Name: ethyl 4-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamidobenzoate
• CAS No: 868215-23-0
• MF: C₁₇H₂₀N₂O₅S
• MW: 364.416103363037
• CID: 6403838
• PubChem ID: 3294470
• Update Time: 2025-10-30

ethyl 4-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamidobenzoate
• AKOS024609445
• ethyl 4-(2-(2,6-dimethyl-3,5-dioxothiomorpholino)acetamido)benzoate
• SR-01000015164-1
• MLS000724855
• CHEMBL1879556
• SR-01000015164
• HMS2599O11
• ethyl 4-[[2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetyl]amino]benzoate
• SMR000236972
• ethyl 4-[2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamido]benzoate
• 868215-23-0
• F1800-0060

• Inchi： 1S/C17H20N2O5S/c1-4-24-17(23)12-5-7-13(8-6-12)18-14(20)9-19-15(21)10(2)25-11(3)16(19)22/h5-8,10-11H,4,9H2,1-3H3,(H,18,20)
• InChI Key： ZNJGWRSVRCVIIG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CN2C(=O)C(C)SC(C)C2=O)=O)C=C1

Computed Properties

• Exact Mass: 364.10929292g/mol
• Monoisotopic Mass: 364.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Additional information on ethyl 4-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamidobenzoate

Ethyl 4-[2-(2,6-Dimethyl-3,5-Dioxothiomorpholin-4-yl)Acetamido]Benzoate: A Comprehensive Overview

Ethyl 4-[2-(2,6-Dimethyl-3,5-Dioxothiomorpholin-4-yl)Acetamido]Benzoate (CAS No: 868215-23-0) is a complex organic compound with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of benzoates and features a substituted acetamide group attached to the benzoate moiety. The presence of the thiomorpholine ring, which is further substituted with methyl groups and oxygen atoms, adds complexity to its structure and potentially enhances its functional properties.

The synthesis of this compound involves multi-step reactions, including nucleophilic acyl substitution and condensation reactions. Recent advancements in synthetic chemistry have enabled the optimization of its preparation process, ensuring higher yields and better purity. Researchers have explored various solvents and catalysts to improve the reaction efficiency, making it more feasible for large-scale production.

One of the most significant applications of Ethyl 4-[2-(2,6-Dimethyl-3,5-Dioxothiomorpholin-4-yl)Acetamido]Benzoate lies in its potential as a drug candidate. Studies have shown that this compound exhibits promising pharmacological properties, particularly in the field of anti-inflammatory and analgesic activities. The thiomorpholine ring is known to contribute to bioisosteric effects, which can enhance drug efficacy while reducing side effects.

Moreover, this compound has been investigated for its role in agricultural applications. Research indicates that it may act as a plant growth regulator by influencing hormonal pathways in plants. Field trials have demonstrated enhanced crop yields under controlled conditions, suggesting its potential as a sustainable agricultural solution.

In terms of material science, Ethyl 4-[2-(2,6-Dimethyl-3,5-Dioxothiomorpholin-4-yl)Acetamido]Benzoate has shown promise as a precursor for advanced polymers and coatings. Its ability to form stable bonds under thermal stress makes it an attractive candidate for high-performance materials used in aerospace and automotive industries.

Recent studies have also delved into the environmental impact of this compound. Researchers have assessed its biodegradability and toxicity profiles under various conditions. Preliminary findings suggest that it degrades efficiently under aerobic conditions without releasing harmful byproducts, aligning with global sustainability goals.

In conclusion, Ethyl 4-[2-(2,6-Dimethyl-3,5-Dioxothiomorpholin-4-yl)Acetamido]Benzoate (CAS No: 868215-23-0) is a versatile compound with multifaceted applications across pharmaceuticals, agriculture, and materials science. Its unique chemical structure and favorable properties make it a subject of ongoing research and development efforts.